molecular formula C13H18IN3O2 B6275415 tert-butyl 3-iodo-4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene-11-carboxylate CAS No. 2763760-11-6

tert-butyl 3-iodo-4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene-11-carboxylate

Cat. No. B6275415
CAS RN: 2763760-11-6
M. Wt: 375.2
InChI Key:
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Description

Tert-butyl 3-iodo-4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene-11-carboxylate is a useful research compound. Its molecular formula is C13H18IN3O2 and its molecular weight is 375.2. The purity is usually 95.
BenchChem offers high-quality tert-butyl 3-iodo-4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene-11-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-butyl 3-iodo-4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene-11-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-iodo-4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene-11-carboxylate involves the reaction of tert-butyl 3-amino-4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene-11-carboxylate with iodine in the presence of a suitable oxidizing agent.", "Starting Materials": [ "tert-butyl 3-amino-4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene-11-carboxylate", "iodine", "oxidizing agent" ], "Reaction": [ "To a solution of tert-butyl 3-amino-4,5,11-triazatricyclo[6.2.1.0,2,6]undeca-2(6),3-diene-11-carboxylate in a suitable solvent, add iodine and the oxidizing agent.", "Stir the reaction mixture at room temperature for a suitable period of time.", "Quench the reaction by adding a suitable quenching agent.", "Extract the product using a suitable organic solvent.", "Purify the product using column chromatography or recrystallization." ] }

CAS RN

2763760-11-6

Molecular Formula

C13H18IN3O2

Molecular Weight

375.2

Purity

95

Origin of Product

United States

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